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Compound of Interest

Compound Name: 2,6-Dichloro-3-iodopyridine

Cat. No.: B142405 Get Quote

An In-depth Technical Guide to the Safety Data for 2,6-Dichloro-3-iodopyridine

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile of chemical reagents is paramount for ensuring laboratory safety and

regulatory compliance. This technical guide provides a comprehensive overview of the safety

data for 2,6-Dichloro-3-iodopyridine (CAS No. 148493-37-2), a halogenated pyridine

derivative used in chemical synthesis. The information is compiled from various safety data

sheets (SDS) to provide a detailed resource for safe handling, storage, and emergency

procedures.

Physicochemical and Identification Data
Proper identification and understanding of the basic physicochemical properties of a substance

are the foundation of a robust safety assessment.
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Identifier Value Source

Chemical Name 2,6-Dichloro-3-iodopyridine
PubChem[1], Fisher

Scientific[2]

CAS Number 148493-37-2 ChemScene[3], PubChem[1]

Molecular Formula C₅H₂Cl₂IN ChemScene[3], PubChem[1]

Molecular Weight 273.88 g/mol ChemScene[3], PubChem[1]

Purity ≥97% ChemScene[3]

SMILES IC1=CC=C(Cl)N=C1Cl ChemScene[3]

InChIKey
DPCQIHCGMIPSQV-

UHFFFAOYSA-N
PubChem[1]

Property Value Source

Topological Polar Surface Area

(TPSA)
12.89 Å² ChemScene[3]

LogP 2.993 ChemScene[3]

Hydrogen Bond Acceptors 1 ChemScene[3]

Hydrogen Bond Donors 0 ChemScene[3]

Rotatable Bonds 0 ChemScene[3]

Hazard Identification and Classification
2,6-Dichloro-3-iodopyridine is classified as a hazardous substance. The following table

summarizes its hazard classifications according to the Globally Harmonized System (GHS).
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Hazard Class Category Hazard Statement Source

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed

Echemi[4],

PubChem[1]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

Echemi[4],

PubChem[1]

Serious Eye

Damage/Eye Irritation
Category 1

H318: Causes serious

eye damage

Echemi[4],

PubChem[1]

Specific target organ

toxicity — single

exposure

Category 3
H335: May cause

respiratory irritation

Echemi[4],

PubChem[1]

The associated GHS pictograms signify the primary hazards:

Caption: GHS pictograms for 2,6-Dichloro-3-iodopyridine.

Experimental Protocols
The safety data presented in the SDS are derived from standardized testing methodologies.

While the specific experimental reports are not provided in the SDS, the hazard classifications

are typically determined by studies conducted in accordance with internationally recognized

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD).

Acute Oral Toxicity: Determined by studies such as OECD Test Guideline 423 (Acute Oral

toxicity - Acute Toxic Class Method).

Skin Irritation: Assessed using methods like OECD Test Guideline 404 (Acute Dermal

Irritation/Corrosion).

Eye Damage/Irritation: Evaluated through protocols similar to OECD Test Guideline 405

(Acute Eye Irritation/Corrosion).

Specific Target Organ Toxicity: Based on data from studies that assess effects on respiratory

function following exposure, such as OECD Test Guideline 403 (Acute Inhalation Toxicity).
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First-Aid Measures
In the event of exposure, the following first-aid measures are recommended.[4]

Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

The logical flow for responding to an exposure event is outlined below:
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Exposure Occurs

Assess Exposure Route

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap and Water Flush Eyes with Water Rinse Mouth (Do NOT induce vomiting)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid response workflow for exposure.

Handling, Storage, and Personal Protective
Equipment
Safe handling and storage practices are critical to minimizing the risk of exposure.
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Aspect Recommendation Source

Handling

Handle in a well-ventilated

place. Wear suitable protective

clothing. Avoid contact with

skin and eyes. Avoid formation

of dust and aerosols. Use non-

sparking tools.

Echemi[4]

Storage

Store the container tightly

closed in a dry, cool, and well-

ventilated place. Store apart

from foodstuff containers or

incompatible materials. Protect

from light.

Echemi[4], ChemScene[3]

The following personal protective equipment (PPE) should be worn when handling this

substance.[4]

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).

Skin Protection
Wear fire/flame resistant and impervious

clothing. Wear chemical-impermeable gloves.

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate cartridge.

Accidental Release Measures
In the case of a spill, the following procedures should be followed.
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Step Action Source

1. Personal Precautions

Avoid dust formation. Avoid

breathing vapors, mist, or gas.

Ensure adequate ventilation.

Evacuate personnel to safe

areas.

Echemi[4]

2. Environmental Precautions

Prevent further leakage or

spillage if safe to do so. Do not

let the chemical enter drains.

Echemi[4]

3. Containment and Cleaning

Sweep up and shovel into

suitable containers for

disposal. Keep in suitable,

closed containers for disposal.

Fisher Scientific[2]

A workflow for managing an accidental release is depicted below:

Spill Occurs

Evacuate Personnel to Safe Area Ensure Adequate Ventilation Wear Appropriate PPE

Contain Spill
(Prevent entry into drains)

Clean up Spill
(Sweep and shovel into container)

Dispose of Waste in Accordance with Regulations
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Click to download full resolution via product page

Caption: Workflow for accidental release response.

Stability and Reactivity
Understanding the chemical stability and reactivity is crucial for safe storage and handling.

Parameter Information Source

Reactivity
None known, based on

information available.
Fisher Scientific[2]

Chemical Stability
Stable under normal

conditions. Light sensitive.
Fisher Scientific[2]

Conditions to Avoid
Incompatible products, excess

heat, exposure to light.
Fisher Scientific[2]

Incompatible Materials Strong oxidizing agents.

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂),

Nitrogen oxides (NOx),

Hydrogen chloride.

Fisher Scientific[2]

Toxicological and Ecological Information
Detailed toxicological and ecological data were not available in the summarized SDS. The

provided hazard classifications indicate significant acute toxicity if swallowed and severe

irritation to skin and eyes. The environmental fate and effects have not been fully investigated,

but it is advised that the substance should not be released into the environment.[2]

Transport Information
2,6-Dichloro-3-iodopyridine is regulated for transport.
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Regulation UN Number

Proper

Shipping

Name

Transport

Hazard

Class

Packing

Group
Source

ADR/RID UN2811

Toxic solid,

organic,

n.o.s. (2,6-

Dichloro-3-

iodopyridine)

6.1 III
Fisher

Scientific[2]

IMDG UN2811

Toxic solid,

organic,

n.o.s. (2,6-

Dichloro-3-

iodopyridine)

6.1 III

IATA UN2811

Toxic solid,

organic,

n.o.s. (2,6-

Dichloro-3-

iodopyridine)

6.1 III
Fisher

Scientific[2]

This technical guide provides a consolidated source of safety information for 2,6-Dichloro-3-
iodopyridine. Researchers, scientists, and drug development professionals should always

consult the most current and complete Safety Data Sheet from their supplier before handling

this chemical and ensure that all appropriate safety protocols are in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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